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Compound of Interest

methyl 1-acetylpiperidine-3-
Compound Name:

carboxylate
CAS No.: 111479-16-4
Cat. No.: B3213259

Get Quote

Technical Profile: Methyl N-Acetylnipecotate

CAS 111479-16-4 | Molecular Formula: CO9H15NO3

Executive Summary

Methyl N-acetylnipecotate (Methyl 1-acetylpiperidine-3-carboxylate) is a functionalized
piperidine derivative widely utilized in medicinal chemistry. It serves as a protected scaffold for
the development of

-aminobutyric acid (GABA) uptake inhibitors and nipecotic acid derivatives. Its dual functionality
—an N-acetyl group providing stability and a methyl ester allowing for orthogonal reactivity—
makes it a versatile building block for library synthesis and chiral resolution processes.

Chemical Identity & Properties

The following table consolidates the core physicochemical data for Methyl N-acetylnipecotate.
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Property Value
IUPAC Name Methyl 1-acetylpiperidine-3-carboxylate
Common Name Methyl N-acetylnipecotate
CAS Number 111479-16-4
C
Molecular Formula H
NO
Molecular Weight 185.22 g/mol
Exact Mass 185.1052 Da

Piperidine ring with C3-methyl ester and N1-
Structure
acetyl group

) Colorless to pale yellow liquid / Low-melting
Physical State id
soli

Soluble in MeOH, DCM, EtOAc; Sparingly

Solubilit
y soluble in water

Synthesis & Production Protocols

The synthesis of Methyl N-acetylnipecotate is typically achieved through two primary pathways:
N-Acetylation of the ester or O-Methylation of the acid. The N-acetylation route is generally
preferred for industrial scalability due to the availability of the starting material, methyl
nipecotate.

Pathway A: N-Acetylation of Methyl Nipecotate
(Preferred)

This method avoids the use of strong acids required for esterification and proceeds under mild
conditions.

o Starting Material: Methyl nipecotate (CAS 50585-89-2).
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» Reagents: Acetic anhydride (

) or Acetyl chloride (

); Triethylamine (

) or Pyridine.
e Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).
Protocol:

» Dissolution: Dissolve 1.0 eq of Methyl nipecotate in dry DCM (0.5 M concentration).

o Base Addition: Add 1.2 eq of Triethylamine and cool the solution to 0°C under nitrogen
atmosphere.

o Acetylation: Dropwise add 1.1 eq of Acetyl chloride or Acetic anhydride. Maintain
temperature < 5°C to prevent side reactions.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (EtOAc:Hexane 1:1).

e Workup: Quench with saturated

. Extract the organic layer, wash with brine, dry over
, and concentrate in vacuo.

 Purification: If necessary, purify via silica gel flash chromatography (gradient elution with
EtOAc/Hexanes).

Pathway B: Fischer Esterification of N-Acetylnipecotic
Acid

Used when the free acid is the primary available stock.
» Starting Material: N-Acetylnipecotic acid (CAS 2637-76-5).

» Reagents: Methanol (excess), conc.
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(catalytic).[1][2]

o Conditions: Reflux for 6-12 hours.
Synthesis Workflow Diagram

MeOH / H2S04
(Reflux)

Ac20 / Et3N
(DCM, 0°C)

Methyl Nipecotate
(CAS 50585-89-2) N-Acetylation

Methyl N-Acetylnipecotate
Fischer Esterification (CAS 111479-16-4)

N-Acetylnipecotic Acid
(CAS 2637-76-5)

Click to download full resolution via product page

Caption: Figure 1. Dual synthetic pathways for Methyl N-acetylnipecotate via N-acetylation
(blue) or esterification (red).

Applications in Drug Discovery

Methyl N-acetylnipecotate is not merely a solvent or byproduct; it is a strategic scaffold in the
synthesis of neuroactive compounds.

GABA Uptake Inhibitors

The nipecotic acid moiety is a pharmacophore for the GABA transporter (GAT-1). The N-acetyl
methyl ester serves as a "masked" intermediate.
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e Mechanism: The ester group can be selectively hydrolyzed to the acid or reduced to the
alcohol/aldehyde to attach lipophilic side chains (e.g., diarylbutenyl groups found in
Tiagabine analogs).

» Role: The N-acetyl group protects the secondary amine during C3-carboxyl manipulations,
preventing N-alkylation or polymerization.

Chiral Resolution

Nipecotic acid derivatives possess a chiral center at C3. Methyl N-acetylnipecotate is often
used in enzymatic resolution studies.

e Process: Lipases (e.g., Candida antarctica lipase B) can selectively hydrolyze one
enantiomer of the ester, allowing for the separation of (R)- and (S)-N-acetylnipecotic acid.

Analytical Characterization

Researchers should verify the identity of the synthesized compound using the following
spectroscopic markers.
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Expected Signals (CDCI
Technique Structural Assignment

)

Methyl ester (-OCH

H NMR 3.69 (s, 3H) )

Acetyl methyl (-COCH

2.10 (s, 3H)

)

Piperidine ring protons (C2,
1.5-3.0 (m, 8H) C3, C4, C5, C6)

Note: Rotamers may cause

peak broadening or doubling.

1730-1740 cm

IR Ester C=0 stretch

1640-1650 cm Amide C=0 stretch

m/z 186.1 [M+H]

MS (ESI) Protonated molecular ion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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